Cas no 1806171-22-1 (5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)

5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a highly functionalized structure, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogen substituents, including iodine and fluorine, enhances its reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to modulate electronic and steric properties. Its well-defined structure ensures consistent performance in synthetic applications, making it a reliable choice for research and industrial use.

5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine structure

1806171-22-1 structure

Product Name:5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine

CAS No:1806171-22-1

MF:C₈H₆F₄INO

MW:335.037428379059

CID:4834293

Update Time:2025-05-25

5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6F4INO/c1-4-5(2-9)3-14-7(13)6(4)15-8(10,11)12/h3H,2H2,1H3
- InChI Key： JNERZWVFJHTHEO-UHFFFAOYSA-N
- SMILES： IC1=C(C(C)=C(C=N1)CF)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 213
XLogP3: 3.2
Topological Polar Surface Area: 22.1

5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092959-1g	5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine	1806171-22-1	97%	1g	$1,445.30	2022-03-31

5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine Related Literature

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Additional information on 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine

Research Briefing on 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS: 1806171-22-1)

This research briefing provides an in-depth analysis of the latest advancements and applications of 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine (CAS: 1806171-22-1), a specialized pyridine derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine in the development of novel agrochemicals and pharmaceuticals. Its reactivity, particularly in cross-coupling reactions, has been explored for the construction of complex heterocyclic frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura coupling reactions, yielding potent enzyme inhibitors with potential therapeutic applications.

In addition to its synthetic applications, this compound has shown promise in radiopharmaceutical development. The iodine moiety at the 2-position allows for easy radiolabeling, making it a candidate for positron emission tomography (PET) tracer development. Preliminary in vivo studies suggest favorable pharmacokinetic properties, though further optimization is required to enhance bioavailability and target specificity.

The safety and handling of 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine have also been a focus of recent research. Due to its halogenated structure, proper precautions are necessary during synthesis and storage. A 2024 review in Chemical Research in Toxicology emphasized the need for rigorous toxicity profiling, as some fluorinated pyridine derivatives have been associated with unforeseen metabolic byproducts.

Looking ahead, researchers are investigating the scalability of its production and its potential as a building block for next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier.

In conclusion, 5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine represents a versatile and promising compound in chemical biology and drug discovery. Continued research into its synthetic applications, biological activity, and safety profile will be crucial for unlocking its full potential in the pharmaceutical and agrochemical industries.